Cas no 775517-81-2 (2-Pyrimidinamine, 4-chloro-5-cyclohexyl-6-methyl-)

Technical Introduction: 2-Pyrimidinamine, 4-chloro-5-cyclohexyl-6-methyl-, is a substituted pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structural features—including the chloro, cyclohexyl, and methyl substituents—impart distinct reactivity and steric properties, making it a valuable intermediate in synthetic chemistry. The compound’s stability and well-defined functional groups facilitate selective modifications, enabling its use in the development of biologically active molecules. Its cyclohexyl moiety may enhance lipophilicity, potentially improving membrane permeability in drug design. This compound is suited for exploratory studies in medicinal chemistry, particularly for targeting enzyme inhibition or receptor modulation. Handling requires standard precautions for halogenated and amine-containing compounds.
2-Pyrimidinamine, 4-chloro-5-cyclohexyl-6-methyl- structure
775517-81-2 structure
Product Name:2-Pyrimidinamine, 4-chloro-5-cyclohexyl-6-methyl-
CAS No:775517-81-2
MF:C11H16ClN3
MW:225.717841148376
CID:5248955
Update Time:2025-10-28

2-Pyrimidinamine, 4-chloro-5-cyclohexyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinamine, 4-chloro-5-cyclohexyl-6-methyl-
    • Inchi: 1S/C11H16ClN3/c1-7-9(8-5-3-2-4-6-8)10(12)15-11(13)14-7/h8H,2-6H2,1H3,(H2,13,14,15)
    • InChI Key: KYLPPNDPZCBKRP-UHFFFAOYSA-N
    • SMILES: C1(N)=NC(C)=C(C2CCCCC2)C(Cl)=N1

2-Pyrimidinamine, 4-chloro-5-cyclohexyl-6-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-252222-1.0g
4-chloro-5-cyclohexyl-6-methylpyrimidin-2-amine
775517-81-2
1.0g
$0.0 2023-03-01

Additional information on 2-Pyrimidinamine, 4-chloro-5-cyclohexyl-6-methyl-

4-Chloro-5-Cyclohexyl-6-Methyl-2-Pyrimidinamine (CAS No. 775517-81-2)

The compound 4-chloro-5-cyclohexyl-6-methyl-2-pyrimidinamine, identified by the CAS registry number 775517-81-2, is a heterocyclic aromatic amine derivative with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrimidinamines, which are known for their versatile reactivity and ability to participate in a wide range of organic transformations. The structure of this compound features a pyrimidine ring system with substituents at positions 4, 5, and 6: a chlorine atom, a cyclohexyl group, and a methyl group, respectively. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it an intriguing subject for both fundamental research and applied studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-chloro-5-cyclohexyl-6-methyl-2-pyrimidinamine. Researchers have explored various strategies, including nucleophilic aromatic substitution, cyclization reactions, and transition-metal-catalyzed coupling processes. These methods have not only improved the yield and purity of the compound but also opened avenues for its large-scale production. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel one-pot synthesis route utilizing readily available starting materials and mild reaction conditions.

The structural features of this compound make it an attractive candidate for applications in drug discovery. Pyrimidine derivatives are well-known for their biological activities, including anti-inflammatory, antiviral, and anticancer properties. In particular, the substitution pattern in 4-chloro-5-cyclohexyl-6-methyl-2-pyrimidinamine suggests potential interactions with specific biological targets. Recent computational studies using molecular docking techniques have revealed that this compound exhibits strong binding affinity towards certain protein kinases, which are key players in cellular signaling pathways associated with cancer progression.

In addition to its pharmaceutical relevance, 4-chloro-5-cyclohexyl-6-methyl-2-pyrimidinamine has shown promise in materials science. Its rigid aromatic structure and functional substituents make it a suitable candidate for use as a building block in supramolecular chemistry and organic electronics. For example, researchers have investigated its ability to form self-assembled monolayers on various substrates, which could find applications in sensor technology and nanotechnology.

The development of green chemistry practices has also influenced the synthesis and application of this compound. Scientists have increasingly focused on environmentally friendly methods to produce pyrimidine derivatives. A notable example is the use of microwave-assisted synthesis to accelerate reaction rates while minimizing energy consumption and waste generation.

In conclusion, 4-chloro-5-cyclohexyl-6-methyl-2-pyrimidinamine (CAS No. 775517-81-2) stands as a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, from drug discovery to materials development. As advancements in synthetic techniques and computational modeling further expand our understanding of this compound's properties, its potential contributions to science and industry are expected to grow significantly.

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